molecular formula C12H20O5 B1248786 Cryptocaryolone

Cryptocaryolone

Cat. No. B1248786
M. Wt: 244.28 g/mol
InChI Key: SNUANQYZLYFQEB-AJBSGBCOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cryptocaryolone is a natural product found in Cryptocarya latifolia with data available.

Scientific Research Applications

Synthesis and Chemical Properties

Cryptocaryolone has been a focus of chemical synthesis research. Albury and Jennings (2012) demonstrated the total syntheses of (-)-cryptocaryolone and its diacetate version, emphasizing the use of diastereoselective oxy-Michael addition and oxocarbenium allylation. This approach enabled the preparation of the α-C-glycoside moiety in its bicyclic bridged structure, showcasing the compound's complex chemical nature (Albury & Jennings, 2012). Similarly, Smith and O'Doherty (2003) achieved enantioselective syntheses of cryptocaryolone and related compounds, utilizing a Sharpless dihydroxylation and a palladium-catalyzed reduction to establish absolute stereochemistry (Smith & O'Doherty, 2003).

Potential Therapeutic Applications

Cryptocaryolone and its derivatives have been studied for their therapeutic potential. Mohapatra et al. (2011) achieved highly stereoselective total syntheses of polyrhacitide A and epi-cryptocaryolone, indicating potential applications in pharmaceuticals (Mohapatra et al., 2011). Moreover, the study by Chen et al. (2022) on Cryptocaryone, a derivative of Cryptocarya plants, revealed its antiproliferative effects on ovarian cancer cells, highlighting its potential as an anti-cancer agent (Chen et al., 2022).

properties

Product Name

Cryptocaryolone

Molecular Formula

C12H20O5

Molecular Weight

244.28 g/mol

IUPAC Name

(1S,5R,7S)-7-[(2S,4S)-2,4-dihydroxypentyl]-2,6-dioxabicyclo[3.3.1]nonan-3-one

InChI

InChI=1S/C12H20O5/c1-7(13)2-8(14)3-9-4-10-5-11(16-9)6-12(15)17-10/h7-11,13-14H,2-6H2,1H3/t7-,8-,9-,10-,11+/m0/s1

InChI Key

SNUANQYZLYFQEB-AJBSGBCOSA-N

Isomeric SMILES

C[C@@H](C[C@@H](C[C@H]1C[C@H]2C[C@@H](O1)CC(=O)O2)O)O

Canonical SMILES

CC(CC(CC1CC2CC(O1)CC(=O)O2)O)O

synonyms

cryptocaryolone
epi-cryptocaryolone

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Cryptocaryolone
Reactant of Route 2
Cryptocaryolone
Reactant of Route 3
Cryptocaryolone
Reactant of Route 4
Cryptocaryolone
Reactant of Route 5
Cryptocaryolone
Reactant of Route 6
Cryptocaryolone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.